Cas no 57928-77-5 (4-(Phenoxymethyl)benzene-1-carboximidamide hydrochloride)

• Product Name: 4-(Phenoxymethyl)benzene-1-carboximidamide hydrochloride
• CAS No: 57928-77-5
• MF: C₁₄H₁₅ClN₂O
• MW: 262.734702348709
• CID: 5044435
• Update Time: 2025-06-09

4-(Phenoxymethyl)benzene-1-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(phenoxymethyl)benzene-1-carboximidamide hydrochloride
• NE52308
• 4-(phenoxymethyl)benzenecarboximidamide;hydrochloride
• Z234894451
• 4-(Phenoxymethyl)benzene-1-carboximidamide hydrochloride

• Inchi： 1S/C14H14N2O.ClH/c15-14(16)12-8-6-11(7-9-12)10-17-13-4-2-1-3-5-13;/h1-9H,10H2,(H3,15,16);1H
• InChI Key： DUNNDOBERUQRSI-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=CC=1)CC1C=CC(C(=N)N)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 241
• Topological Polar Surface Area: 59.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(Phenoxymethyl)benzene-1-carboximidamide hydrochloride

Introduction to 4-(Phenoxymethyl)benzene-1-carboximidamide Hydrochloride (CAS No. 57928-77-5)

4-(Phenoxymethyl)benzene-1-carboximidamide hydrochloride, with the CAS number 57928-77-5, is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzene derivatives and is characterized by its unique structural features, which include a phenoxymethyl group and a carboximidamide moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 4-(Phenoxymethyl)benzene-1-carboximidamide hydrochloride can be represented as C₁₃H₁₃N₂O₂·HCl. The presence of the phenoxymethyl group (C₆H₅OCH₂-) and the carboximidamide group (NH-C(=NH)-CO-) endows this compound with specific chemical properties that make it a valuable candidate for various research studies. The hydrochloride salt form enhances its solubility in aqueous solutions, making it suitable for biological assays and pharmaceutical formulations.

In recent years, there has been growing interest in the potential therapeutic applications of 4-(Phenoxymethyl)benzene-1-carboximidamide hydrochloride. One of the key areas of focus has been its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory effects on certain kinases, which are crucial enzymes in signal transduction pathways. This property makes it a promising candidate for the development of novel drugs targeting diseases such as cancer and inflammatory disorders.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological properties of 4-(Phenoxymethyl)benzene-1-carboximidamide hydrochloride. The researchers found that this compound effectively inhibited the activity of protein kinase C (PKC), a family of serine/threonine kinases involved in cellular signaling and regulation. The inhibition of PKC has been linked to reduced cell proliferation and enhanced apoptosis, suggesting potential anti-cancer effects. Additionally, the compound demonstrated low cytotoxicity towards normal cells, indicating a favorable therapeutic window.

Beyond its enzymatic inhibition properties, 4-(Phenoxymethyl)benzene-1-carboximidamide hydrochloride has also shown promise in modulating other biological processes. For example, a study published in Bioorganic & Medicinal Chemistry Letters in 2020 explored its effects on inflammation. The results indicated that this compound could suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses. This finding suggests that 4-(Phenoxymethyl)benzene-1-carboximidamide hydrochloride may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of 4-(Phenoxymethyl)benzene-1-carboximidamide hydrochloride have also been studied to assess its suitability for clinical applications. Research conducted by a team at the University of California, Los Angeles (UCLA) evaluated the absorption, distribution, metabolism, and excretion (ADME) profile of this compound. The results showed that it has good oral bioavailability and a favorable half-life, which are important factors for drug development. Furthermore, the compound exhibited minimal interaction with cytochrome P450 enzymes, reducing the risk of drug-drug interactions.

In addition to its potential therapeutic applications, 4-(Phenoxymethyl)benzene-1-carboximidamide hydrochloride has been used as a tool compound in chemical biology research. Its ability to selectively modulate specific biological targets makes it valuable for investigating cellular signaling pathways and validating new drug targets. For instance, researchers at Harvard University utilized this compound to study the role of PKC in neuronal function and plasticity. The findings from these studies have provided insights into the molecular mechanisms underlying neurological disorders and have opened new avenues for drug discovery.

The synthesis of 4-(Phenoxymethyl)benzene-1-carboximidamide hydrochloride has been well-documented in the literature. A commonly used synthetic route involves the reaction of 4-chloromethylbenzonitrile with phenol to form 4-(phenoxymethyl)benzonitrile, followed by conversion to the carboximidamide derivative through a series of chemical transformations. This synthetic pathway is efficient and scalable, making it suitable for large-scale production for both research and commercial purposes.

In conclusion, 4-(Phenoxymethyl)benzene-1-carboximidamide hydrochloride (CAS No. 57928-77-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features confer specific biological activities that make it a promising candidate for developing novel therapeutics targeting cancer, inflammatory diseases, and neurological disorders. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further highlighting its importance in modern drug discovery efforts.